Cas no 2171171-32-5 ((2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-3-hydroxypropanoic acid)

• Product Name: (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-3-hydroxypropanoic acid
• CAS No: 2171171-32-5
• MF: C₂₄H₂₆N₂O₇
• MW: 454.472446918488
• CID: 6518442
• PubChem ID: 165819687
• Update Time: 2025-09-28

(2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-3-hydroxypropanoic acid
• 2171171-32-5
• EN300-1538963
• (2R)-2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxan-4-yl]formamido}-3-hydroxypropanoic acid

• Inchi： 1S/C24H26N2O7/c27-13-20(21(28)29)25-22(30)24(9-11-32-12-10-24)26-23(31)33-14-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,19-20,27H,9-14H2,(H,25,30)(H,26,31)(H,28,29)/t20-/m1/s1
• InChI Key： BRQKZGFIFFPGDA-HXUWFJFHSA-N
• SMILES： O1CCC(C(N[C@@H](C(=O)O)CO)=O)(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 454.17400117g/mol
• Monoisotopic Mass: 454.17400117g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 134Ų

Additional information on (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-3-hydroxypropanoic acid

(2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-3-hydroxypropanoic Acid: A Comprehensive Overview

The compound with CAS No. 2171171-32-5, known as (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-3-hydroxypropanoic acid, is a complex organic molecule with significant potential in various fields of chemistry and biology. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a formamide moiety, and a hydroxyl group attached to a chiral center. The presence of these functional groups makes it a versatile molecule with applications in drug discovery, peptide synthesis, and materials science.

Recent studies have highlighted the importance of fluorenylmethoxycarbonyl (Fmoc) groups in protecting amino groups during peptide synthesis. The Fmoc group is widely used due to its stability under basic conditions and ease of removal under acidic conditions. In the context of this compound, the Fmoc group plays a critical role in stabilizing the amino group during synthesis, ensuring the formation of the desired product. This stability is particularly important in large-scale syntheses where multiple steps are involved.

The hydroxyl group present in the molecule adds another layer of functionality, making it a valuable substrate for various chemical modifications. For instance, the hydroxyl group can be converted into other functional groups such as esters or ethers, enabling the creation of derivatives with different biological activities. This versatility has led to increased interest in this compound as a building block for more complex molecules.

From a structural perspective, the molecule's chirality is centered around the hydroxyl-bearing carbon atom. This chirality is crucial for its biological activity, as many bioactive compounds require specific stereochemistry to interact effectively with their targets. The (R)-configuration of this compound ensures that it can potentially bind to specific receptors or enzymes, making it a promising candidate for drug development.

Recent advancements in computational chemistry have allowed researchers to model the interactions of this compound with various biological targets. These studies have provided insights into its potential as an inhibitor of certain enzymes or as a modulator of receptor activity. For example, simulations suggest that the Fmoc group could enhance the molecule's ability to penetrate cellular membranes, while the formamide group might facilitate binding to protein targets.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitutions and peptide couplings. The use of protecting groups like Fmoc ensures that intermediate steps proceed efficiently without unwanted side reactions. The synthesis pathway has been optimized in recent years to improve yield and purity, making it more accessible for research and development purposes.

The application of this compound extends beyond traditional chemical synthesis. Its unique structure makes it an attractive candidate for use in materials science, particularly in the development of new polymers or catalysts. Researchers are exploring its potential as a chiral catalyst in asymmetric synthesis, where its stereochemistry could influence the formation of enantiomerically enriched products.

In conclusion, (2R)-2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxan-4-ylformamido}-3-hydroxypropanoic acid represents a fascinating intersection of organic chemistry and biology. Its versatile structure and functional groups make it a valuable tool in various scientific disciplines, from drug discovery to materials science. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in advancing our understanding of complex molecular systems.